Cas no 1343403-10-0 (Epoxymicheliolide)

• Product Name: Epoxymicheliolide
• CAS No: 1343403-10-0
• MF: C₁₅H₂₀O₄
• MW: 264.3169
• CID: 1066674
• Update Time: 2025-07-20

Epoxymicheliolide Chemical and Physical Properties

Names and Identifiers

• (1aS,3aS,6aS,6bS,7R,9aR)-7-Hydroxy-1a,7-dimethyl-4-methyleneoctahydro-1aH-oxireno[2',3':8,8a]azuleno[4,5-b]furan-5(6aH)-one
• 1H-​Oxireno[8,​8a]​azuleno[4,​5-​b]​furan-​5(6H)​-​one, octahydro-​3-​hydroxy-​3,​8a-​dimethyl-​6-​methylene-​, (3R,​3aS,​3bS,​6aS,​8aS,​9aR)​-
• 1β,10β-Epoxymicheliolide
• Epoxy Costuslactone
• Epoxymicheliolide
• the derivative 1 of parthenolide
• Epoxy costus lactone
• BCP10261
• Mesatlantin C

• Inchi： 1S/C15H20O4/c1-8-9-4-5-14(3)15(19-14)7-6-13(2,17)11(15)10(9)18-12(8)16/h9-11,17H,1,4-7H2,2-3H3/t9-,10-,11-,13+,14-,15+/m0/s1
• InChI Key： IFWNFKWDSMXFLK-NCWRXGJMSA-N
• SMILES： O1[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(=C([H])[H])C(=O)O[C@]3([H])[C@@]3([H])[C@@](C([H])([H])[H])(C([H])([H])C([H])([H])[C@]123)O[H]

Computed Properties

• Exact Mass: 264.13600
• Monoisotopic Mass: 264.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• Molecular Weight: 264.32
• XLogP3: 1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 59.06000
• LogP: 1.56670

Epoxymicheliolide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Epoxymicheliolide

Recent Advances in Epoxymicheliolide (1343403-10-0) Research: A Comprehensive Review

Epoxymicheliolide (1343403-10-0), a sesquiterpene lactone derivative, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potent anti-inflammatory and anti-cancer properties. Recent studies have further elucidated its molecular mechanisms and potential therapeutic applications, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on Epoxymicheliolide, focusing on its chemical properties, biological activities, and clinical relevance.

The compound, with the CAS number 1343403-10-0, is structurally characterized by an epoxy group and a α-methylene-γ-lactone moiety, which are critical for its bioactivity. Epoxymicheliolide has been shown to modulate key signaling pathways, including NF-κB and STAT3, thereby exerting anti-inflammatory and anti-tumor effects. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of various cancer cell lines, such as breast, lung, and colorectal cancers, while exhibiting minimal cytotoxicity to normal cells.

One of the groundbreaking studies published in 2023 revealed that Epoxymicheliolide selectively targets cancer stem cells (CSCs), a subpopulation of tumor cells responsible for tumor recurrence and metastasis. The study employed advanced techniques such as RNA sequencing and metabolomics to uncover the compound's ability to disrupt CSC metabolism and induce apoptosis. These findings underscore the potential of Epoxymicheliolide as a targeted therapy for refractory cancers.

In addition to its anti-cancer properties, Epoxymicheliolide has shown promise in treating inflammatory diseases. A recent preclinical study highlighted its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of rheumatoid arthritis. The study also reported a favorable pharmacokinetic profile, with good oral bioavailability and tissue distribution, suggesting its suitability for further clinical development.

Despite these advancements, challenges remain in the clinical translation of Epoxymicheliolide. Issues such as drug delivery, formulation stability, and potential off-target effects need to be addressed. Ongoing research is exploring novel delivery systems, including nanoparticles and liposomes, to enhance the compound's therapeutic index. Furthermore, combination therapies involving Epoxymicheliolide and existing chemotherapeutic agents are being investigated to improve treatment outcomes.

In conclusion, Epoxymicheliolide (1343403-10-0) represents a multifaceted compound with significant therapeutic potential in oncology and immunology. Its unique mechanism of action, coupled with its favorable safety profile, makes it a compelling candidate for further research and development. Future studies should focus on optimizing its pharmacokinetics and pharmacodynamics, as well as conducting rigorous clinical trials to validate its efficacy and safety in human subjects.